4-(methylsulfanyl)-N-(propan-2-yl)aniline

• Molecular Formula: C10H15NS
• Molecular Weight: 181.30 g/mol
• IUPAC Name: 4-methylsulfanyl-N-propan-2-ylaniline
• InChI: InChI=1S/C10H15NS/c1-8(2)11-9-4-6-10(12-3)7-5-9/h4-8,11H,1-3H3
• InChI Key: KQGAQVVCQATXBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=C(C=C1)SC

Description

4-(Methylsulfanyl)-N-(propan-2-yl)aniline is an aniline derivative with a methylsulfanyl (–SCH₃) group at the para position of the aromatic ring and an isopropyl (–CH(CH₃)₂) substituent on the nitrogen atom. Its molecular formula is C₁₀H₁₅NS, with a molecular weight of 181.3 g/mol. The methylsulfanyl group contributes moderate electron-donating properties, while the bulky isopropyl substituent may influence steric interactions in chemical reactions or biological activity. Potential applications include agrochemical or pharmaceutical intermediates, inferred from structurally related compounds in the evidence (e.g., herbicidal or antiparasitic activity) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(methylsulfanyl)-N-(propan-2-yl)aniline can be achieved through several methods. One common approach involves the reaction of 4-(methylsulfanyl)aniline with isopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-(methylsulfanyl)-N-(propan-2-yl)aniline may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(methylsulfanyl)-N-(propan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylsulfanyl group is replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Hydrogen gas, palladium catalyst

Substitution: Halides, alkoxides

Major Products Formed

Oxidation: Sulfoxide, sulfone

Reduction: Amine

Substitution: Halogenated or alkoxylated derivatives

Scientific Research Applications

4-(methylsulfanyl)-N-(propan-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme inhibition.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(methylsulfanyl)-N-(propan-2-yl)aniline involves its interaction with specific molecular targets. The compound may act as an inhibitor of certain enzymes, thereby affecting biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfur-Containing Aniline Derivatives

A. 2-(6-Methoxynaphthalen-2-yl)-N-(4-methylsulfonylphenyl)propanamide ()

• Molecular Formula: C₂₁H₂₁NO₄S
• Molecular Weight : 383.46 g/mol
• Key Features : Contains a sulfonyl (–SO₂–) group instead of methylsulfanyl. The sulfonyl group is strongly electron-withdrawing, enhancing thermal stability (m.p. 228–230°C) and polar solubility compared to the target compound. IR data confirms the presence of sulfone (1,336 and 1,165 cm⁻¹) and amide (1,658 cm⁻¹) functionalities, which are absent in 4-(methylsulfanyl)-N-(propan-2-yl)aniline .
• Applications : Likely used in pharmaceuticals due to its amide and sulfone moieties, which are common in bioactive molecules.

B. Sodium Salt of 2-Chloro-3-(methylsulfanyl)-N-(1-methyl-1H-tetrazol-5-yl)-4-(trifluoromethyl)benzamide ()

• Key Features : Shares the methylsulfanyl group but incorporates a tetrazole ring and trifluoromethyl (–CF₃) group. The sodium salt formulation enhances water solubility for herbicidal applications .
• Divergence : The trifluoromethyl group increases lipophilicity and resistance to metabolic degradation, making it more suitable as a herbicide compared to the target compound.

Alkyl-Substituted Aniline Derivatives

A. 3-(Methylsulfanyl)-N-(4-phenylbutan-2-yl)aniline ()

• Molecular Formula : C₁₇H₂₁NS
• Molecular Weight : 271.42 g/mol
• Key Features : A phenylbutan-2-yl group on the nitrogen introduces significant steric bulk and aromaticity. The meta-positioned methylsulfanyl group may alter electronic effects compared to the para-substituted target compound .
• Applications: Potential use in coordination chemistry (e.g., Schiff base metal complexes, as in ).

B. N-(4-Methoxyphenyl)-2-nitroaniline ()

• Molecular Formula : C₁₃H₁₂N₂O₃
• Molecular Weight : 244.25 g/mol
• Key Features: A nitro (–NO₂) group at the ortho position and methoxy (–OCH₃) at the para position. The nitro group is strongly electron-withdrawing, increasing reactivity in electrophilic substitutions but reducing stability compared to methylsulfanyl .

Heterocyclic and Fluorinated Analogues

A. N²-Isopropyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine ()

• Molecular Formula : C₇H₁₃N₅S
• Molecular Weight : 207.28 g/mol
• Key Features : Incorporates a triazine ring, which confers rigidity and hydrogen-bonding capacity. The isopropyl and methylsulfanyl groups mirror substituents in the target compound but within a heterocyclic framework .
• Applications : Likely used in agrochemicals due to triazine’s historical role in herbicides.

B. (R)-4-(1,3-Difluoro-2-(fluoromethyl)propan-2-yl)-N-(1-(naphthalen-1-yl)ethyl)aniline ()

• Key Features : Fluorinated alkyl chains and a naphthyl group enhance lipophilicity and metabolic stability, making it suitable for bioactive molecule development .

Biological Activity

4-(Methylsulfanyl)-N-(propan-2-yl)aniline, also known as 2-(methylsulfanyl)-N-(propan-2-yl)aniline, is an organic compound with a unique structure that includes a methylsulfanyl group and an isopropyl substituent on the nitrogen atom of the aniline moiety. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry.

• Molecular Formula: C10H15NS
• Structural Components:
  • Methylsulfanyl group (–S–CH3)
  • Isopropyl group (–C(CH3)2)
  • Aniline moiety (–C6H4–NH)

This combination of functional groups may impart distinct chemical reactivity and biological properties, making it a candidate for further research.

Biological Activity Overview

Research indicates that 4-(methylsulfanyl)-N-(propan-2-yl)aniline exhibits various biological activities, including antimicrobial and anticancer properties. The following sections provide detailed insights into its biological effects.

Antimicrobial Activity

Studies have shown that compounds similar to 4-(methylsulfanyl)-N-(propan-2-yl)aniline possess significant antimicrobial properties. For instance, derivatives with similar structural features have demonstrated activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis.

Compound	MIC (µg/mL)	Activity Against
4-(Methylsulfanyl)-N-(propan-2-yl)aniline	TBD	MRSA, E. faecalis
5-Chloro-2-hydroxy-N-[2(S)-4-(methylsulfanyl)-1-oxo]	18.7	MRSA
Other derivatives	>32	Various bacteria

The minimum inhibitory concentration (MIC) values indicate the effectiveness of these compounds against specific pathogens. Notably, compounds with higher lipophilicity often exhibit enhanced antimicrobial activity, suggesting a correlation between structural properties and biological effects .

Anticancer Activity

The anticancer potential of 4-(methylsulfanyl)-N-(propan-2-yl)aniline has been explored through various studies. The compound was evaluated for its cytotoxic effects on human monocytic leukemia cells (THP-1), with results indicating varying levels of activity based on structural modifications.

Compound	IC50 (µM)	Cell Line
4-(Methylsulfanyl)-N-(propan-2-yl)aniline	TBD	THP-1
Acetylsalicylic acid derivatives	1.4 to >10	THP-1

The cytotoxicity results demonstrate that the compound's effectiveness can be influenced by its lipophilicity and structural characteristics .

The mechanism by which 4-(methylsulfanyl)-N-(propan-2-yl)aniline exerts its biological effects involves interactions with specific molecular targets within cells. The methylsulfanyl group may enhance binding affinity to biomolecules, while the isopropyl group could influence the compound's overall stability and reactivity.

Case Studies

• Antimicrobial Efficacy : A study investigating various aniline derivatives found that those with a methylsulfanyl group exhibited superior activity against Gram-positive bacteria compared to their non-sulfur counterparts. This underscores the importance of sulfur-containing groups in enhancing antimicrobial properties.
• Cytotoxicity Assessment : In vitro experiments demonstrated that modifications to the aniline structure significantly impacted cytotoxicity against cancer cell lines. Compounds with increased lipophilicity showed improved efficacy, suggesting that structural optimization could lead to more potent anticancer agents.